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Compound of Interest

Compound Name: Propane, 2,2-bis(ethylthio)-

Cat. No.: B082529 Get Quote

Introduction
Acetone diethyl dithioacetal, also known as 2,2-bis(ethylthio)propane, is a common thioketal

used in organic synthesis. Thioketals serve as robust protecting groups for ketones and

aldehydes due to their stability under both acidic and basic conditions, unlike their oxygen-

containing acetal counterparts.[1] The formation of acetone diethyl dithioacetal involves the

acid-catalyzed condensation of acetone with two equivalents of ethanethiol.[2] This protocol

provides a detailed, step-by-step procedure for this synthesis, including reagent quantification,

reaction conditions, work-up, and purification.
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Figure 1. Acid-catalyzed synthesis of acetone diethyl dithioacetal from acetone and ethanethiol.
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Material/Reagent Grade Supplier Notes

Acetone (CH₃COCH₃) ACS Grade, ≥99.5% Sigma-Aldrich
Dry over molecular

sieves if necessary.

Ethanethiol

(CH₃CH₂SH)
≥97% Sigma-Aldrich

Also known as ethyl

mercaptan.

Sulfuric Acid (H₂SO₄) Concentrated, 98% Fisher Chemical
Use with extreme

caution.

1,2-Dichloroethane

(DCE)
Anhydrous, ≥99.8% Sigma-Aldrich

Solvent for the

reaction.

Dichloromethane

(DCM)
ACS Grade Fisher Chemical For extraction.

Saturated Sodium

Bicarbonate
Laboratory Grade VWR Chemicals

Aqueous solution

(NaHCO₃).

Brine Laboratory Grade VWR Chemicals
Saturated aqueous

solution of NaCl.

Anhydrous

Magnesium Sulfate
Laboratory Grade Sigma-Aldrich

Drying agent

(MgSO₄).

Round-bottom flask

(50 mL)
- - With magnetic stir bar.

Condenser - - Fitted to the flask.

Heating Mantle / Oil

Bath
- -

With temperature

control.

Separatory Funnel

(100 mL)
- -

For liquid-liquid

extraction.

Rotary Evaporator - - For solvent removal.

Vacuum Distillation

Apparatus
- -

For final product

purification.

Quantitative Data and Stoichiometry
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The following table outlines the quantities of reagents for a synthesis yielding approximately

1.64 g of the final product, assuming a 100% yield.

Reagent
MW ( g/mol
)

Amount
(mL)

Amount (g)
Moles
(mmol)

Molar
Equiv.

Acetone 58.08 0.73 0.58 10.0 1.0

Ethanethiol 62.13 1.48 1.24 20.0 2.0

Sulfuric Acid 98.08 ~0.05 ~0.098 ~1.0 0.1 (cat.)

Product 164.34 - 1.64 10.0 1.0

Experimental Workflow Diagram
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Preparation
- Add 10 mL DCE to 50 mL RBF

- Add Acetone (1.0 eq)
- Add Ethanethiol (2.0 eq)

Cooling
- Cool mixture to 0°C

in an ice bath

Catalysis
- Slowly add H₂SO₄ (0.1 eq)

- Maintain 0°C

Reaction
- Remove ice bath

- Heat to 60°C for 2-4 hours
- Monitor by TLC/GC

Quenching
- Cool to room temp

- Slowly add sat. NaHCO₃ solution

Extraction
- Transfer to separatory funnel

- Extract with DCM (3x)

Washing
- Wash combined organic layers

 with brine

Drying & Filtration
- Dry over anhydrous MgSO₄

- Filter to remove solid

Evaporation
- Remove solvent using

 a rotary evaporator

Purification
- Purify crude product by

 vacuum distillation

Final Product
Acetone Diethyl Dithioacetal

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of acetone diethyl dithioacetal.
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Step-by-Step Experimental Protocol
5.1. Reaction Setup

Place a 50 mL round-bottom flask equipped with a magnetic stir bar on a magnetic stirrer.

To the flask, add 10 mL of anhydrous 1,2-dichloroethane (DCE).

Add acetone (0.73 mL, 10.0 mmol) to the solvent.

In a well-ventilated fume hood, add ethanethiol (1.48 mL, 20.0 mmol). The formation of

thioacetals is a reversible process, and the reaction can be driven to completion by removing

the water formed or by using an excess of the thiol.[3]

5.2. Reaction Procedure

Cool the stirred mixture to 0°C using an ice-water bath.

Slowly, and dropwise, add concentrated sulfuric acid (~0.05 mL, 1.0 mmol) to the cold

reaction mixture. The use of a Brønsted or Lewis acid is necessary to catalyze the reaction.

[4]

After the addition is complete, remove the ice bath and fit the flask with a condenser.

Heat the reaction mixture to 60°C using a heating mantle or oil bath.

Allow the reaction to proceed for 2-4 hours. Monitor the reaction progress by Thin Layer

Chromatography (TLC) or Gas Chromatography (GC) until the starting material (acetone) is

consumed.

5.3. Work-up and Isolation

Once the reaction is complete, cool the flask to room temperature.

Carefully quench the reaction by slowly adding 15 mL of a saturated aqueous sodium

bicarbonate (NaHCO₃) solution to neutralize the sulfuric acid catalyst. Caution: CO₂ gas

evolution will occur.
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Transfer the entire mixture to a 100 mL separatory funnel.

Extract the aqueous layer with dichloromethane (DCM) (3 x 20 mL).

Combine the organic layers in the separatory funnel and wash with 20 mL of brine.

Transfer the organic layer to an Erlenmeyer flask and dry over anhydrous magnesium sulfate

(MgSO₄).

Filter the mixture to remove the drying agent, collecting the filtrate in a clean, pre-weighed

round-bottom flask.

Remove the solvent under reduced pressure using a rotary evaporator.

5.4. Purification and Characterization

The resulting crude oil can be purified by vacuum distillation to yield the pure acetone diethyl

dithioacetal as a colorless liquid.

Characterize the final product using NMR spectroscopy (¹H and ¹³C) and Mass Spectrometry

to confirm its identity and purity. The IUPAC name for the product is 2,2-

bis(ethylsulfanyl)propane.[5]

Safety and Handling Precautions
Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and

appropriate chemical-resistant gloves.

Fume Hood: All steps of this procedure, especially the handling of ethanethiol and 1,2-

dichloroethane, must be performed in a well-ventilated chemical fume hood.

Ethanethiol: Is highly flammable and has an extremely strong, unpleasant odor.[6] It is toxic if

inhaled or absorbed through the skin. Handle with extreme care. Any glassware that comes

into contact with it should be decontaminated with bleach.

Concentrated Sulfuric Acid: Is extremely corrosive and will cause severe burns upon contact.

Add it slowly to the reaction mixture to control the exothermic reaction.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://data.virginia.gov/dataset/compound-525464-propane-22-bisethylthio
https://en.wikipedia.org/wiki/Thiol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvents: Dichloromethane and 1,2-dichloroethane are volatile and are suspected

carcinogens. Avoid inhalation and skin contact. Acetone is highly flammable. Keep away

from ignition sources.

Waste Disposal: Dispose of all chemical waste according to institutional and local

environmental regulations. Bleach can be used to neutralize the odor of any thiol-containing

waste before disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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